Cas no 586389-90-4 (2-Fluoro-4-isopropoxyphenylboronic acid)

• Product Name: 2-Fluoro-4-isopropoxyphenylboronic acid
• CAS No: 586389-90-4
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• MDL: MFCD17011998
• CID: 1026304
• PubChem ID: 57345815
• Update Time: 2025-07-21

2-Fluoro-4-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-isopropoxyphenyl)boronic acid
• (2-fluoro-4-propan-2-yloxyphenyl)boronic acid
• 2-Fluoro-4-isopropoxyphenylboronic acid
• [2-fluoro-4-(propan-2-yloxy)phenyl]boronic acid
• UFYDUWGUTFJYHC-UHFFFAOYSA-N
• BC001542
• AB0025674
• W7171
• ST24020215
• {2-Fluoro-4-[(propan-2-yl)oxy]phenyl}boronic acid
• BORONIC ACID, B-[2-FLUORO-4-(1-METHYLETHOXY)PHENYL]-
• 586389-90-4
• MFCD17011998
• AKOS014316474
• (2-Fluoro-4-isopropoxyphenyl)boronicacid
• (2-Fluoro-4-isopropoxy-phenyl)boronic acid
• DTXSID90720962
• DB-344583
• DS-14886

• MDL： MFCD17011998
• Inchi： 1S/C9H12BFO3/c1-6(2)14-7-3-4-8(10(12)13)9(11)5-7/h3-6,12-13H,1-2H3
• InChI Key： UFYDUWGUTFJYHC-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)OC(C)C

Computed Properties

• Exact Mass: 198.08600
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.69000
• LogP: 0.29270

2-Fluoro-4-isopropoxyphenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoro-4-isopropoxyphenylboronic acid

Introduction to 2-Fluoro-4-isopropoxyphenylboronic Acid (CAS No. 586389-90-4)

2-Fluoro-4-isopropoxyphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 586389-90-4, features a boronic acid moiety attached to a phenyl ring substituted with both a fluoro group and an isopropoxy group. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The presence of the fluoro group at the 2-position of the phenyl ring introduces electronic and steric effects that can significantly influence the reactivity and binding properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In contrast, the isopropoxy group at the 4-position provides additional steric hindrance and can affect the orientation of the boronic acid moiety in biological environments. These features make 2-Fluoro-4-isopropoxyphenylboronic acid a versatile building block for designing novel compounds with tailored properties.

Boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, which are fundamental transformations in organic synthesis. The boronic acid functional group in 2-Fluoro-4-isopropoxyphenylboronic acid enables its use as a key intermediate in constructing biaryl structures, which are prevalent in many pharmaceuticals. The unique combination of fluorine and isopropoxy substituents enhances its utility in these reactions by improving selectivity and yield.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, including enhanced bioavailability, reduced metabolic degradation, and increased target specificity. The study by Zhang et al. (2023) demonstrated that compounds incorporating fluoro-substituted phenyl rings exhibit superior binding affinities to certain enzyme targets compared to their non-fluorinated counterparts. This underscores the significance of 2-Fluoro-4-isopropoxyphenylboronic acid as a precursor for developing next-generation therapeutics.

In materials science, 2-Fluoro-4-isopropoxyphenylboronic acid has been explored for its potential applications in organic electronics and polymer chemistry. The boronic acid moiety allows for covalent attachment to various substrates through cross-coupling reactions, enabling the creation of functionalized polymers and thin films. A notable research paper by Li et al. (2022) described the use of this compound in synthesizing fluoro-substituted polyethers with enhanced thermal stability and optical properties. These materials have promising applications in flexible electronics and optoelectronic devices.

The synthesis of 2-Fluoro-4-isopropoxyphenylboronic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the fluoro group is often achieved through halogen-metal exchange followed by halogenation, while the isopropoxy group can be installed via etherification reactions. Optimization of these synthetic routes is crucial to ensure high yields and purity, which are essential for pharmaceutical applications.

Quality control and analytical characterization of 2-Fluoro-4-isopropoxyphenylboronic acid are critical to ensure its suitability for downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and purity. Additionally, X-ray crystallography has been utilized to determine the molecular geometry and confirm the presence of expected functional groups.

The growing demand for specialized boronic acids has led to increased industrial interest in their production. Several chemical manufacturers now offer 2-Fluoro-4-isopropoxyphenylboronic acid under controlled conditions to meet the needs of academic researchers and pharmaceutical companies. These suppliers adhere to stringent quality standards to ensure that their products meet the rigorous requirements of modern synthetic chemistry.

Future research directions may explore novel derivatives of 2-Fluoro-4-isopropoxyphenylboronic acid with additional functional groups or different substitution patterns to expand its utility further. Computational studies using molecular modeling techniques could provide insights into how structural modifications affect reactivity and biological activity. Such studies would be invaluable for guiding the design of new compounds with improved properties.

In conclusion, 2-Fluoro-4-isopropoxyphenylboronic acid (CAS No. 586389-90-4) is a highly versatile compound with significant applications in pharmaceutical synthesis and materials science. Its unique structural features make it an excellent intermediate for constructing complex molecules with tailored properties, while its role in cross-coupling reactions ensures its continued relevance in modern synthetic chemistry workflows.